Cas no 1207259-23-1 (2-Bromo-1-(4-methoxy-2-methylphenyl)propan-1-one)

• Product Name: 2-Bromo-1-(4-methoxy-2-methylphenyl)propan-1-one
• CAS No: 1207259-23-1
• MF: C₁₁H₁₃BrO₂
• MW: 257.123722791672
• CID: 4789448
• Update Time: 2025-07-17

2-Bromo-1-(4-methoxy-2-methylphenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-bromo-1-(4-methoxy-2-methylphenyl)propan-1-one
• 4-(2-Bromopropanoyl)-3-methylanisole
• 2-bromo-1-(4-methoxy-2-methyl-phenyl)-propan-1-one
• 2-Bromo-1-(4-methoxy-2-methylphenyl)propan-1-one

• Inchi： 1S/C11H13BrO2/c1-7-6-9(14-3)4-5-10(7)11(13)8(2)12/h4-6,8H,1-3H3
• InChI Key： BOWWGFWPXUYOMX-UHFFFAOYSA-N
• SMILES： BrC(C)C(C1C=CC(=CC=1C)OC)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 206
• XLogP3: 3.1
• Topological Polar Surface Area: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 2-Bromo-1-(4-methoxy-2-methylphenyl)propan-1-one

Comprehensive Overview of 2-Bromo-1-(4-methoxy-2-methylphenyl)propan-1-one (CAS No. 1207259-23-1)

2-Bromo-1-(4-methoxy-2-methylphenyl)propan-1-one (CAS No. 1207259-23-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, often referred to by its systematic name, belongs to the class of aryl ketones and is characterized by its unique bromo-substituted and methoxy-methylphenyl functional groups. Its molecular structure makes it a valuable intermediate in the synthesis of more complex molecules, particularly in the development of drug candidates and fine chemicals.

The compound's CAS No. 1207259-23-1 is a critical identifier for researchers and manufacturers, ensuring precise communication and regulatory compliance. In recent years, the demand for high-purity intermediates like 2-Bromo-1-(4-methoxy-2-methylphenyl)propan-1-one has surged, driven by advancements in medicinal chemistry and custom synthesis. Users frequently search for terms such as "2-Bromo-1-(4-methoxy-2-methylphenyl)propan-1-one synthesis" and "CAS 1207259-23-1 applications," reflecting the growing interest in its utility.

One of the key applications of 2-Bromo-1-(4-methoxy-2-methylphenyl)propan-1-one lies in its role as a building block for pharmaceutical intermediates. Researchers are particularly interested in its potential to facilitate the creation of targeted therapeutics, especially in areas like oncology and central nervous system (CNS) disorders. The compound's methoxy and methyl groups contribute to its stability and reactivity, making it a preferred choice for multi-step synthetic routes.

From a synthetic chemistry perspective, 2-Bromo-1-(4-methoxy-2-methylphenyl)propan-1-one is often utilized in cross-coupling reactions and nucleophilic substitutions. Its bromo moiety serves as an excellent leaving group, enabling efficient transformations into derivatives with enhanced biological activity. Searches for "2-Bromo-1-(4-methoxy-2-methylphenyl)propan-1-one reactivity" and "CAS 1207259-23-1 derivatives" highlight the compound's versatility in organic synthesis.

In the context of green chemistry, there is increasing scrutiny on the environmental impact of chemical synthesis. 2-Bromo-1-(4-methoxy-2-methylphenyl)propan-1-one has been explored in sustainable synthetic pathways, with researchers investigating catalyst-free and solvent-minimized approaches. This aligns with the broader trend of reducing carbon footprints in chemical manufacturing, a topic frequently searched in academic and industrial circles.

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In summary, 2-Bromo-1-(4-methoxy-2-methylphenyl)propan-1-one (CAS No. 1207259-23-1) is a pivotal compound in modern chemical research and pharmaceutical development. Its unique structural features and broad applicability make it a subject of ongoing investigation, with users actively seeking information on its synthesis, properties, and applications. As the field evolves, this compound is likely to remain at the forefront of innovative chemical solutions.